Cas no 1154957-29-5 (2-Butanone, 1-[(2-chlorophenyl)thio]-3,3-dimethyl-)

• Product Name: 2-Butanone, 1-[(2-chlorophenyl)thio]-3,3-dimethyl-
• CAS No: 1154957-29-5
• MF: C₁₂H₁₅ClOS
• MW: 242.764901399612
• CID: 5186435
• Update Time: 2025-07-20

2-Butanone, 1-[(2-chlorophenyl)thio]-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 1-[(2-chlorophenyl)thio]-3,3-dimethyl-
• 1-((2-Chlorophenyl)thio)-3,3-dimethylbutan-2-one

• Inchi： 1S/C12H15ClOS/c1-12(2,3)11(14)8-15-10-7-5-4-6-9(10)13/h4-7H,8H2,1-3H3
• InChI Key： AUINXHJBIKLSTA-UHFFFAOYSA-N
• SMILES： C(SC1=CC=CC=C1Cl)C(=O)C(C)(C)C

Additional information on 2-Butanone, 1-[(2-chlorophenyl)thio]-3,3-dimethyl-

Chemical Profile of 2-Butanone, 1-[(2-chlorophenyl)thio]-3,3-dimethyl- (CAS No. 1154957-29-5)

2-Butanone, 1-[(2-chlorophenyl)thio]-3,3-dimethyl- (CAS No. 1154957-29-5) is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural and functional properties. This compound belongs to the class of thioether derivatives and exhibits a complex molecular architecture that makes it a subject of interest for various research applications. The presence of both chlorophenyl and dimethyl groups in its structure contributes to its distinct chemical reactivity and potential biological activity.

The synthesis and characterization of this compound have been the focus of several studies, particularly in the context of developing novel therapeutic agents. The chlorophenyl moiety, in particular, is known to influence the electronic properties and binding affinity of molecules, making it a valuable component in drug design. Researchers have been exploring its potential as an intermediate in the synthesis of more complex pharmacophores that could target specific biological pathways.

In recent years, there has been growing interest in understanding the role of thioether compounds in medicinal chemistry. Thioethers are known for their ability to modulate enzyme activity and interact with biological targets in a unique manner. The compound 2-Butanone, 1-[(2-chlorophenyl)thio]-3,3-dimethyl- is no exception and has been studied for its potential applications in the development of small-molecule inhibitors.

One of the most compelling aspects of this compound is its structural similarity to certain known bioactive molecules. This similarity has led researchers to investigate its potential as a scaffold for drug discovery. By modifying specific functional groups within its structure, scientists aim to enhance its pharmacological properties and develop new treatments for various diseases. The dimethyl groups in the molecule contribute to its stability and solubility, which are critical factors in drug formulation.

The chemical properties of 2-Butanone, 1-[(2-chlorophenyl)thio]-3,3-dimethyl- also make it a useful tool in mechanistic studies. Researchers have been using this compound to understand how thioethers interact with enzymes and other biological molecules. These studies are crucial for developing more effective drugs that can target specific pathways without causing unintended side effects.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its unique molecular structure allows it to form stable complexes with other molecules, making it a candidate for use in catalysis and polymer chemistry. The ability to tailor its properties through chemical modification opens up numerous possibilities for industrial applications.

The latest research on 2-Butanone, 1-[(2-chlorophenyl)thio]-3,3-dimethyl- has focused on its potential as a lead compound for drug development. Studies have demonstrated that derivatives of this molecule can exhibit significant biological activity against various targets. For instance, modifications to the chlorophenyl group have led to compounds with enhanced binding affinity to certain enzymes involved in disease pathways.

Another area of interest has been the synthesis of analogs that retain the core structure but with different substituents. These analogs are being tested for their efficacy and safety profiles in preclinical studies. The goal is to identify compounds that can move into clinical trials with a higher likelihood of success.

The development of new synthetic methodologies has also been a key focus area. Researchers have been working on optimizing routes to produce this compound more efficiently and in larger quantities. This is essential for both research purposes and potential commercialization.

The environmental impact of synthesizing and using this compound has also been considered. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are becoming increasingly important as the pharmaceutical industry seeks to reduce its environmental footprint.

In conclusion, 2-Butanone, 1-[(2-chlorophenyl)thio]-3,3-dimethyl- (CAS No. 1154957-29-5) is a versatile compound with significant potential in pharmaceuticals, materials science, and beyond. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop new drugs and materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in scientific innovation.